Cas no 62688-94-2 (1-Butene, 1,1-dichloro-2-methoxy-3-methyl-)

• Product Name: 1-Butene, 1,1-dichloro-2-methoxy-3-methyl-
• CAS No: 62688-94-2
• MF: C₆H₁₀Cl₂O
• MW: 169.049000263214
• CID: 435087
• PubChem ID: 14399475
• Update Time: 2025-04-19

1-Butene, 1,1-dichloro-2-methoxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butene, 1,1-dichloro-2-methoxy-3-methyl-
• 1,1-dichloro-2-methoxy-3-methylbut-1-ene
• DTXSID90559835
• 62688-94-2

• Inchi： 1S/C6H10Cl2O/c1-4(2)5(9-3)6(7)8/h4H,1-3H3
• InChI Key： RQWJTMXSKZYUCF-UHFFFAOYSA-N
• SMILES： Cl/C(=C(/C(C)C)\OC)/Cl

Computed Properties

• Exact Mass: 168.011
• Monoisotopic Mass: 168.0108703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23